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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cobalt-terbium (Co-Tb) binary
alloy system, focusing on its phase diagram, the crystallographic properties of its intermetallic
compounds, and the experimental methodologies employed in their determination. This
information is critical for the design and development of novel materials with specific magnetic
and electronic properties.

The Cobalt-Terbium Phase Diagram

The Co-Tb binary system is characterized by a series of intermetallic compounds and several
invariant reactions. The phase diagram illustrates the stable phases at different temperatures
and compositions. While a definitive, universally accepted phase diagram can be subject to
revisions based on new experimental data, the established diagram provides a robust
framework for understanding the alloy's behavior.

Key Features of the Co-Tb Phase Diagram:

 Intermetallic Compounds: The system is rich in intermetallic compounds, indicating strong
chemical interactions between cobalt and terbium. These compounds form at specific
stoichiometric ratios and exhibit distinct crystal structures and properties.

o Eutectic and Peritectic Reactions: The phase diagram features multiple eutectic and
peritectic reactions, which are critical for understanding the solidification behavior of Co-Tb
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alloys. These invariant reactions occur at specific temperatures and compositions, leading to
the formation of multi-phase microstructures.

Quantitative Data Summary

The following tables summarize the key quantitative data for the Co-Tb binary alloy system,
including the crystallographic data for the identified intermetallic compounds and the invariant
reactions.

Table 1: Crystallographic Data of Co-Tb Intermetallic Compounds

Composition (at.%

Phase Th) Pearson Symbol Space Group
Co17Th2 10.5 hP38 P6s/mmc
Co7Th2 22.2 hR19 R3m

CosTb 16.7 hP6 P6/mmm
CosTb 25.0 hR18 R3m

CozTh 33.3 cF24 Fd3m

CosTha 57.1 hpP22 P63/mmc
Co7Tbi2 63.2 mP38 P2i/c

CoTbs 75.0 oP16 Pnma

Table 2: Invariant Reactions in the Co-Tb System
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Composition (at.%

Reaction Temperature (°C) Th) Phases Involved
Eutectic 1240 ~23 L < Co7Thz2 + CosTh
Peritectic 1320 ~13 L + Co17Thz2 < CosTb
Peritectic 1280 ~24 L+ CosTb < Co7Th2
Peritectic 1265 ~28 L + CosThz « CosTh
Congruent Melting 1285 33.3 L « CozTh
Eutectic 1010 ~50 L < CozTb + CosTha
Eutectic 810 ~70 L < CosTha + CoThs
Eutectic 880 ~85 L < CoThs + (a-Th)
Peritectoid 1295 ~105 CosTD + (0-CO) =
Co17Th2
Eutectoid 420 ~5 Sc-)i(')l')b: (B-Coy+
Allotropic 1289 100 (B-Th) < (a-Th)

Note: The data presented in these tables are compiled from various sources and may be

subject to minor variations in the literature.

Experimental Protocols

The determination of a binary alloy phase diagram is a meticulous process that relies on a

combination of experimental techniques to identify phase boundaries and the nature of phase

transformations.[1][2] The following are detailed methodologies for the key experiments

typically cited in the establishment of phase diagrams like that of the Co-Tb system.

Sample Preparation

o Alloy Synthesis: A series of alloys with varying compositions across the entire Co-Tb range

are prepared from high-purity cobalt (99.9% or higher) and terbium (99.9% or higher).
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e Arc Melting: The constituent metals are typically melted together in a non-consumable
tungsten electrode arc furnace. To ensure homogeneity, the alloy buttons are usually melted
multiple times, being flipped between each melt. The melting is conducted under an inert
atmosphere (e.g., high-purity argon) to prevent oxidation.

» Homogenization: The as-cast alloys are sealed in quartz or tantalum crucibles under vacuum
or an inert atmosphere and annealed at a high temperature (below the solidus temperature)
for an extended period (e.g., several hundred hours) to achieve chemical and microstructural
equilibrium.

Differential Thermal Analysis (DTA)

DTA is a primary technique for determining the temperatures of phase transitions, such as
solidus, liquidus, eutectic, and peritectic reactions.[3]

o Apparatus: A differential thermal analyzer measures the temperature difference between a
sample and an inert reference material as they are heated or cooled at a controlled rate.

e Procedure:

[e]

A small, representative sample of the homogenized alloy is placed in a sample crucible
(e.g., alumina or graphite).

o An inert reference material (e.g., alumina powder) is placed in an identical crucible.

o The sample and reference are heated and cooled at a slow, controlled rate (e.g., 5-10
°C/min) in an inert atmosphere.

o The temperature difference (AT) between the sample and the reference is recorded as a
function of the sample temperature.

o Data Analysis: Exothermic or endothermic events, such as melting or solidification, cause a
deviation in the AT signal, appearing as peaks on the DTA curve. The onset and peak
temperatures of these events are used to map the transition temperatures on the phase
diagram.

X-Ray Diffraction (XRD)
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XRD is essential for identifying the crystal structures of the different phases present in the
alloys at various temperatures.[2]

o Apparatus: A powder X-ray diffractometer equipped with a high-temperature stage is often
used.

e Procedure:
o Homogenized and quenched alloy samples are ground into a fine powder.

o The powder is mounted on a sample holder. For high-temperature measurements, the
sample is placed in the high-temperature stage, which allows for controlled heating in a
vacuum or inert atmosphere.

o The sample is irradiated with monochromatic X-rays, and the diffraction pattern is
recorded over a range of 208 angles.

» Data Analysis: The positions and intensities of the diffraction peaks are used to identify the
crystal structure of each phase by comparing the experimental pattern to databases of
known structures (e.g., the Powder Diffraction File). The lattice parameters of each phase
can also be precisely determined from the diffraction data. By performing XRD at different
temperatures, the stability ranges of the various phases can be established.

Metallography and Electron Microscopy

These techniques are used to visualize the microstructure of the alloys and to determine the
composition of the constituent phases.

e Sample Preparation: Homogenized and quenched samples are mounted, ground, and
polished to a mirror-like finish. The samples may be chemically or electrolytically etched to
reveal the grain boundaries and different phases.

e Optical and Scanning Electron Microscopy (SEM): The prepared samples are examined
under an optical microscope and an SEM. The SEM, often equipped with an Energy
Dispersive X-ray Spectroscopy (EDS) or Wavelength Dispersive X-ray Spectroscopy (WDS)
detector, allows for the determination of the elemental composition of individual phases
within the microstructure.
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o Data Analysis: The microstructural analysis helps to confirm the number of phases present at
a given composition and temperature, in accordance with the phase rule. The compositional
analysis from EDS/WDS provides the chemical composition of the phases in equilibrium,
which is crucial for accurately drawing the phase boundaries.

Visualizations

The following diagrams illustrate the logical relationships in the experimental determination of a

binary alloy phase diagram.
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Caption: Experimental workflow for determining a binary alloy phase diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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